Cas no 2227733-66-4 (5-chloro-2-(1R)-1-hydroxyethylphenol)

• Product Name: 5-chloro-2-(1R)-1-hydroxyethylphenol
• CAS No: 2227733-66-4
• MF: C₈H₉ClO₂
• MW: 172.608861684799
• CID: 5804324
• PubChem ID: 165968924
• Update Time: 2025-06-08

5-chloro-2-(1R)-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(1R)-1-hydroxyethylphenol
• 2227733-66-4
• EN300-1979992
• 5-chloro-2-[(1R)-1-hydroxyethyl]phenol

• Inchi： 1S/C8H9ClO2/c1-5(10)7-3-2-6(9)4-8(7)11/h2-5,10-11H,1H3/t5-/m1/s1
• InChI Key： XJIROWQGOBQEQH-RXMQYKEDSA-N
• SMILES： ClC1C=CC(=C(C=1)O)[C@@H](C)O

Computed Properties

• Exact Mass: 172.0291072g/mol
• Monoisotopic Mass: 172.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 5-chloro-2-(1R)-1-hydroxyethylphenol

5-Chloro-2-(1R)-1-Hydroxyethylphenol (CAS No. 2227733-66-4): A Comprehensive Overview

5-Chloro-2-(1R)-1-hydroxyethylphenol (CAS No. 2227733-66-4) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and therapeutic interventions.

The molecular formula of 5-chloro-2-(1R)-1-hydroxyethylphenol is C₉H₁₀ClO₂, and its molecular weight is approximately 183.63 g/mol. The presence of a chlorine atom and a hydroxyl group in the molecule contributes to its unique chemical properties and reactivity. The (1R) configuration of the hydroxyl group is particularly significant, as it can influence the compound's enantiomeric behavior and biological activity.

In recent years, extensive research has been conducted to explore the potential applications of 5-chloro-2-(1R)-1-hydroxyethylphenol. One of the most promising areas of study is its antimicrobial properties. Studies have shown that this compound exhibits potent activity against a variety of bacterial and fungal strains, making it a potential candidate for the development of new antimicrobial agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 5-chloro-2-(1R)-1-hydroxyethylphenol effectively inhibited the growth of Staphylococcus aureus and Candida albicans, two common pathogens responsible for numerous infections.

Beyond its antimicrobial properties, 5-chloro-2-(1R)-1-hydroxyethylphenol has also shown promise in anti-inflammatory applications. Inflammation is a complex biological response to harmful stimuli, and compounds with anti-inflammatory properties can play a crucial role in treating various inflammatory conditions. Research published in the Inflammation Research journal in 2020 reported that this compound significantly reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 5-chloro-2-(1R)-1-hydroxyethylphenol have also been investigated to understand its behavior in biological systems. Studies have shown that this compound has good bioavailability and stability, which are essential factors for its potential use in drug formulations. Additionally, its low toxicity profile makes it a favorable candidate for further development.

In the context of drug discovery, 5-chloro-2-(1R)-1-hydroxyethylphenol has been explored as a lead compound for the development of new therapeutic agents. Its unique structure and biological activities make it an attractive starting point for structure-activity relationship (SAR) studies. By modifying the molecular structure, researchers aim to enhance its potency and selectivity while minimizing potential side effects.

The synthesis of 5-chloro-2-(1R)-1-hydroxyethylphenol involves several steps, including the formation of the phenolic ring, introduction of the chlorine atom, and addition of the hydroxyl group with the desired stereochemistry. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production.

In conclusion, 5-chloro-2-(1R)-1-hydroxyethylphenol (CAS No. 2227733-66-4) is a multifaceted compound with significant potential in various fields of research and application. Its antimicrobial and anti-inflammatory properties, coupled with favorable pharmacokinetic characteristics, make it an exciting candidate for further investigation and development. As research continues to advance, this compound may play a crucial role in addressing some of the most pressing challenges in medicine and healthcare.